Cas no 187-29-1 (3,7-Dioxatricyclo[4.1.0.02,4]heptane(8CI,9CI))
187-29-1 structure
Product Name:3,7-Dioxatricyclo[4.1.0.02,4]heptane(8CI,9CI)
3,7-Dioxatricyclo[4.1.0.02,4]heptane(8CI,9CI) Chemical and Physical Properties
Names and Identifiers
-
- 3,7-Dioxatricyclo[4.1.0.02,4]heptane(8CI,9CI)
- 1,2,4,5-Diepoxypentane
- Cyclopentadiene dioxide
- 1,2:3,4-Diepoxycyclopentane
- 3,7-Dioxatricyclo(4.1.0.0(sup 2,4))heptane
- 3,7-dioxatricyclo[4.1.0.0~2,4~]heptane
- Cyclopentane, 1,2:3,4-diepoxy-
- Methylenebisoxirane
- 2,2'-Methylenebisoxirane
- NSC-128289
- NSC128289
- 187-29-1
- DTXSID30940162
- 3,7-dioxatricyclo[4.1.0.02,4]heptane
-
- Inchi: 1S/C5H6O2/c1-2-4(6-2)5-3(1)7-5/h2-5H,1H2
- InChI Key: SIWFRAYSJGYECR-UHFFFAOYSA-N
- SMILES: O1C2CC3C(C12)O3
Computed Properties
- Exact Mass: 98.03678
- Monoisotopic Mass: 98.037
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 109
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 25.1A^2
- XLogP3: -0.1
Experimental Properties
- Density: 1.435
- Boiling Point: 204.9°Cat760mmHg
- Flash Point: 73.7°C
- Refractive Index: 1.568
- PSA: 25.06
3,7-Dioxatricyclo[4.1.0.02,4]heptane(8CI,9CI) Related Literature
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
187-29-1 (3,7-Dioxatricyclo[4.1.0.02,4]heptane(8CI,9CI)) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk